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Compound of Interest

Methyl 2-(4-bromophenyl)-2,2-
Compound Name:
dimethylacetate

Cat. No.: B014716

A Technical Overview of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate, a key intermediate in various synthetic applications. The
following sections detail its chemical and physical properties, molecular structure, and its role in
organic synthesis and pharmaceutical development.

Compound Properties

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate, with the CAS number 154825-97-5, is a
colorless to pale-colored oil at room temperature.[1][2] It is primarily utilized in organic
synthesis and as a pharmaceutical intermediate, for instance, in the synthesis of Bilastine.[1][2]
This compound is also employed in chemical research as a model to investigate reaction
mechanisms and develop new synthetic methods.[1]

Quantitative Data Summary

The key physicochemical properties of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C11H13BrO:2 [L1[31[41[5]16]
Molecular Weight 257.12 g/mol [21[3]1[41[5]
CAS Number 154825-97-5 [L121031[415116]17]
Appearance Colourles.s c?il / Clear Colorless e

to Pale Liquid
Boiling Point 290 °C [1112][7]
Density 1.337 g/cm3 [11121[71
Flash Point 129 °C [1][7]

Water Solubility

43 mg/L at 20 °C

[1]

Refractive Index

1.522

[1]

Molecular Structure

The molecular structure of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate is characterized

by a central quaternary carbon atom. This carbon is bonded to a 4-bromophenyl group, two

methyl groups, and a methyl ester group. The IUPAC name for this compound is Methyl 2-(4-

bromophenyl)-2-methylpropanoate.[2][4]

Caption: 2D representation of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of Methyl 2-(4-

bromophenyl)-2,2-dimethylacetate are not provided in the referenced search results.

However, the compound is noted to be analyzable via reverse-phase high-performance liquid

chromatography (RP-HPLC).[6] A typical mobile phase for such analysis consists of

acetonitrile, water, and an acid like phosphoric or formic acid.[6] For preparative separation to

isolate impurities, this liquid chromatography method is scalable.[6]

Applications and Significance
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Methyl 2-(4-bromophenyl)-2,2-dimethylacetate serves as a versatile building block in organic
chemistry. Its significance lies in its utility for constructing more complex molecules.

Logical Flow of Utility

The diagram below illustrates the role of this compound as a key intermediate leading to the
development of final products in various industries.
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Click to download full resolution via product page

Caption: Role as a key intermediate in synthesis and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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